N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide

• IUPAC Name: N-(9H-fluoren-2-yl)-2-(thiophene-3-carbonylamino)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C22H15N3O3S/c26-20(14-7-8-29-12-14)25-22-24-19(11-28-22)21(27)23-16-5-6-18-15(10-16)9-13-3-1-2-4-17(13)18/h1-8,10-12H,9H2,(H,23,27)(H,24,25,26)
• InChI Key: BLCLKYAXKKVASM-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C3=C1C=C(C=C3)NC(=O)C4=COC(=N4)NC(=O)C5=CSC=C5
• Molecular Formula: C22H15N3O3S
• Molecular Weight: 401.4 g/mol

Description

N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide, also known as FTOX, is a novel synthetic molecule that has recently been developed for use in scientific research. FTOX is a derivative of the oxazole-carboxamide family and has been found to possess a variety of biological and biochemical properties. FTOX has been studied for its potential applications in drug development, biochemistry, and biotechnology.

Mechanism of Action

The mechanism of action of N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide is not yet fully understood. However, it is believed that N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide binds to certain enzymes and proteins in the cell and modulates their activity. This modulation of activity has been shown to affect a variety of cellular processes, including signal transduction pathways and gene expression. Additionally, N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide has been found to interact with certain receptors in the cell and may play a role in the regulation of cell proliferation and apoptosis.
Biochemical and Physiological Effects
N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide has been found to have a variety of biochemical and physiological effects on cells. In vitro studies have shown that N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide can inhibit the growth of cancer cells and modulate the activity of enzymes and proteins involved in signal transduction pathways. Additionally, N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide has been found to interact with certain receptors in the cell and may play a role in the regulation of cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide has several advantages for use in laboratory experiments. N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide is highly soluble in water and alcohols, making it easy to work with in the laboratory. Additionally, N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide is a highly crystalline molecule, which makes it easy to purify and store. N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide also has a relatively low toxicity, making it safe to use in laboratory experiments. However, N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide is not yet widely available commercially and must be synthesized in the laboratory.

Future Directions

N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide has a variety of potential applications in drug development, biochemistry, and biotechnology. In drug development, N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide has been investigated as a potential anti-cancer agent and has been found to inhibit the growth of cancer cells in vitro. Additionally, N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide can be used in biochemistry to modulate the activity of enzymes and proteins involved in signal transduction pathways and in biotechnology as a reagent for the synthesis of peptides and other biomolecules. Further research is needed to fully understand the mechanism of action of N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide and to explore its potential applications in drug development, biochemistry, and biotechnology. Additionally, further research is needed to develop methods for the efficient synthesis of N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide and to make it more widely available commercially.

Synthesis Methods

N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide can be synthesized using a variety of methods. The most common method is the reaction of fluoren-2-yl chloride with thiophene-3-amido-1,3-oxazole-4-carboxamide in the presence of a base such as sodium hydroxide. This reaction produces a highly crystalline product that is soluble in water and alcohols. Other methods of synthesis include the use of a Grignard reagent, a palladium-catalyzed reaction, and a Suzuki-Miyaura cross-coupling reaction.

Scientific Research Applications

N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide has been studied for its potential applications in drug development, biochemistry, and biotechnology. In drug development, N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide has been investigated as a potential anti-cancer agent and has been found to inhibit the growth of cancer cells in vitro. In biochemistry, N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide has been studied for its ability to modulate the activity of enzymes and proteins involved in signal transduction pathways. Additionally, N-(9H-fluoren-2-yl)-2-(thiophene-3-amido)-1,3-oxazole-4-carboxamide has been used in biotechnology as a reagent for the synthesis of peptides and other biomolecules.